molecular formula C8H17NO B6187217 1-[1-(2-methoxypropan-2-yl)cyclopropyl]methanamine CAS No. 2639442-04-7

1-[1-(2-methoxypropan-2-yl)cyclopropyl]methanamine

Cat. No.: B6187217
CAS No.: 2639442-04-7
M. Wt: 143.2
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Description

1-[1-(2-methoxypropan-2-yl)cyclopropyl]methanamine is a chemical compound with the molecular formula C8H17NO It is characterized by a cyclopropyl group attached to a methanamine moiety, with a methoxypropan-2-yl substituent on the cyclopropyl ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[1-(2-methoxypropan-2-yl)cyclopropyl]methanamine typically involves the following steps:

    Formation of the Cyclopropyl Ring: The cyclopropyl ring can be synthesized through a cyclopropanation reaction, where an alkene reacts with a carbene or carbenoid reagent.

    Introduction of the Methoxypropan-2-yl Group: The methoxypropan-2-yl group can be introduced via an alkylation reaction, where a suitable alkyl halide reacts with the cyclopropyl ring.

    Attachment of the Methanamine Moiety:

Industrial Production Methods

Industrial production of this compound may involve optimized versions of the above synthetic routes, with a focus on scalability, cost-effectiveness, and environmental considerations. Specific details on industrial production methods are often proprietary and may vary between manufacturers.

Chemical Reactions Analysis

Types of Reactions

1-[1-(2-methoxypropan-2-yl)cyclopropyl]methanamine can undergo various types of chemical reactions, including:

    Oxidation: The compound can be oxidized to form corresponding oxides or other oxygen-containing derivatives.

    Reduction: Reduction reactions can convert the compound into its corresponding reduced forms, such as amines or alcohols.

    Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, where functional groups are replaced by other groups.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

    Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are commonly used.

    Substitution: Reagents such as alkyl halides, acyl halides, and sulfonyl chlorides can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides or ketones, while reduction may produce primary or secondary amines.

Scientific Research Applications

1-[1-(2-methoxypropan-2-yl)cyclopropyl]methanamine has a wide range of scientific research applications, including:

    Chemistry: The compound is used as a building block in the synthesis of more complex molecules, including pharmaceuticals and agrochemicals.

    Biology: It is studied for its potential biological activity, including its effects on cellular processes and signaling pathways.

    Medicine: The compound is investigated for its potential therapeutic applications, such as in the treatment of neurological disorders or as an antimicrobial agent.

    Industry: It is used in the development of new materials and chemical processes, including catalysis and polymerization.

Mechanism of Action

The mechanism of action of 1-[1-(2-methoxypropan-2-yl)cyclopropyl]methanamine involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to downstream effects on cellular processes. Detailed studies on its mechanism of action are essential for understanding its potential therapeutic and industrial applications.

Comparison with Similar Compounds

1-[1-(2-methoxypropan-2-yl)cyclopropyl]methanamine can be compared with other similar compounds, such as:

    Cyclopropylmethanamine: Lacks the methoxypropan-2-yl group, resulting in different chemical and biological properties.

    Methoxypropan-2-ylamine: Lacks the cyclopropyl ring, leading to variations in reactivity and applications.

    Cyclopropylamines: A broader class of compounds with diverse substituents on the cyclopropyl ring, each with unique properties and uses.

Properties

CAS No.

2639442-04-7

Molecular Formula

C8H17NO

Molecular Weight

143.2

Purity

95

Origin of Product

United States

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